Cas no 2352005-85-5 (Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate)

• Product Name: Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate
• CAS No: 2352005-85-5
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5638605
• PubChem ID: 165938384
• Update Time: 2025-06-08

Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28272979
• 2352005-85-5
• ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate
• Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate

• Inchi： 1S/C10H13NO4/c1-2-15-10(14)9(11)6-3-7(12)5-8(13)4-6/h3-5,9,12-13H,2,11H2,1H3
• InChI Key： XGXPIUZNANVNBY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=C(C=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.8Ų

Additional information on Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate

Comprehensive Analysis of Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate (CAS No. 2352005-85-5): Properties, Applications, and Industry Insights

Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate, identified by its CAS number 2352005-85-5, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This ester derivative features a unique molecular structure combining an amino group and dihydroxyphenyl moieties, making it valuable for synthetic applications. Recent studies highlight its potential as a building block for drug discovery, particularly in developing neurological therapeutics and antioxidant agents.

The compound's 3,5-dihydroxyphenyl backbone contributes to its chelating properties, a feature increasingly explored in metal-catalyzed reactions and bioconjugation techniques. Researchers are investigating its role in peptide modification, where the ethyl ester group offers improved solubility compared to carboxylic acid analogs. This aligns with current industry demands for water-soluble intermediates in biopharmaceutical production.

From a synthetic chemistry perspective, CAS 2352005-85-5 demonstrates remarkable stereochemical stability, making it suitable for asymmetric synthesis applications. Its chiral center at the alpha-amino position has sparked interest in developing enantioselective catalysts, addressing the growing market need for single-isomer pharmaceuticals. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity potential when synthesized under controlled conditions.

In material science, the compound's phenolic hydroxyl groups enable participation in polymer cross-linking reactions. This property is being evaluated for biodegradable material development, coinciding with global sustainability trends. The electron-rich aromatic system also shows promise in organic electronics, particularly for conductive polymer precursors with enhanced environmental stability.

Quality control protocols for Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate emphasize chromatographic purity assessment and residual solvent monitoring. Current Good Manufacturing Practice (cGMP) standards recommend HPLC-UV methods with detection thresholds below 0.1% for impurities. These specifications meet stringent requirements for pharmaceutical intermediates in regulated markets.

Storage and handling guidelines suggest maintaining the compound at 2-8°C under nitrogen atmosphere to preserve its chemical integrity. The amino group and phenolic hydroxyls necessitate protection from oxidative degradation, with studies recommending vacuum-sealed packaging for long-term stability. These precautions align with best practices for amino acid derivatives handling in research settings.

Emerging applications explore its potential in enzyme inhibition studies, particularly targeting tyrosine kinase pathways. Preliminary in vitro data suggests modulatory effects on cell signaling cascades, though comprehensive mechanistic studies are ongoing. This research direction responds to increasing scientific interest in small molecule modulators of intracellular communication.

The compound's structure-activity relationship (SAR) profile continues to be refined through computational chemistry approaches. Molecular docking simulations predict favorable interactions with biological targets involved in metabolic regulation, positioning it as a candidate for preclinical development in metabolic disorders. These findings address growing healthcare concerns about lifestyle-related diseases worldwide.

Scale-up synthesis methodologies for CAS 2352005-85-5 have evolved to incorporate green chemistry principles, including catalytic hydrogenation and solvent-free conditions. These advancements respond to industry demands for sustainable chemical production while maintaining cost-effectiveness in bulk manufacturing scenarios.

Analytical reference standards of Ethyl 2-amino-2-(3,5-dihydroxyphenyl)acetate now feature comprehensive spectroscopic characterization data, including 13C NMR and IR spectra for identity confirmation. This supports quality assurance in contract research organizations (CROs) and accelerates method validation processes for regulatory submissions.

Recent patent literature reveals innovative applications in prodrug design, leveraging the compound's ester functionality for controlled release formulations. This development addresses pharmaceutical industry needs for improved bioavailability profiles in oral dosage forms, particularly for poorly soluble actives.

The global market for specialty amino acid derivatives including this compound shows steady growth, driven by expanding biologics development and personalized medicine initiatives. Market analysts project increased demand from Asia-Pacific research hubs, reflecting shifting geographical trends in pharmaceutical innovation investment.

Ongoing safety evaluations follow OECD test guidelines for acute toxicity and ecotoxicological impact, with preliminary data suggesting favorable toxicological profiles at research-scale concentrations. These assessments support responsible use in academic laboratories and industrial R&D facilities worldwide.